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Compound of Interest

Compound Name: 2-Methyl-1-butanol

Cat. No.: B089646 Get Quote

This technical guide provides a comprehensive overview of (S)-(-)-2-Methyl-1-butanol, a chiral

alcohol with applications in chemical synthesis, particularly as a precursor for chiral liquid

crystals and in drug development.[1] This document is intended for researchers, scientists, and

professionals in the field of drug development and fine chemical synthesis.

Chemical Structure and Identification
(S)-(-)-2-Methyl-1-butanol is the (S)-enantiomer of 2-methylbutan-1-ol. Its structural formula is

characterized by a butyl chain with a methyl group at the second carbon and a primary alcohol

functional group.

Structural Formula:
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Synthesis of Chiral Intermediate

Conversion to (S)-(-)-2-Methyl-1-butanol

Purification and Characterization

Start with a suitable prochiral ketone

Asymmetric reduction using a chiral catalyst (e.g., CBS catalyst)

Reduction

Protection of the resulting secondary alcohol

Protection

Hydroboration-oxidation of the terminal alkene

Hydroboration

Deprotection of the secondary alcohol

Deprotection

Purification by distillation or chromatography

Purification

Characterization by NMR, IR, and polarimetry

Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b089646?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/SpectrumEN_1565-80-6_13CNMR.htm
https://www.benchchem.com/product/b089646#s-2-methyl-1-butanol-structural-formula
https://www.benchchem.com/product/b089646#s-2-methyl-1-butanol-structural-formula
https://www.benchchem.com/product/b089646#s-2-methyl-1-butanol-structural-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089646?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

